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Compound of Interest

Compound Name: Diisobutyl ether

Cat. No.: B008407 Get Quote

Diisobutyl Ether: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisobutyl ether (DIBE) is a colorless, flammable liquid with a characteristic ether-like odor. Its

chemical formula is C₈H₁₈O, and it is structurally characterized by an oxygen atom bonded to

two isobutyl groups. This guide provides an in-depth overview of the chemical properties,

structure, and relevant experimental protocols for diisobutyl ether, tailored for a technical

audience in research and development.

Chemical Structure and Identification
The structure of diisobutyl ether consists of two isobutyl groups linked through an ether

oxygen. The IUPAC name is 1-isobutoxy-2-methylpropane.

Molecular Structure Visualization:

Caption: Molecular structure of diisobutyl ether.
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A summary of the key physicochemical properties of diisobutyl ether is presented in the table

below.

Property Value Reference

Molecular Formula C₈H₁₈O

Molecular Weight 130.23 g/mol

CAS Number 628-55-7

IUPAC Name 1-isobutoxy-2-methylpropane

Appearance Colorless liquid

Boiling Point 122 °C

Density 0.760 g/mL [1]

Flash Point 9 °C

Solubility Insoluble in water

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and structural elucidation of diisobutyl
ether.

¹H NMR Spectroscopy
The proton NMR spectrum of diisobutyl ether is characterized by three main signals

corresponding to the different proton environments in the isobutyl groups.

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~3.15 Doublet 2H -O-CH₂-CH(CH₃)₂

~1.84 Multiplet 1H -O-CH₂-CH(CH₃)₂

~0.90 Doublet 6H -O-CH₂-CH(CH₃)₂
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Note: Predicted chemical shifts. Actual values may vary slightly depending on the solvent and

experimental conditions.

¹³C NMR Spectroscopy
The carbon-13 NMR spectrum provides information on the carbon skeleton of the molecule.

Chemical Shift (ppm) Assignment

~77.5 -O-CH₂-CH(CH₃)₂

~28.5 -O-CH₂-CH(CH₃)₂

~19.5 -O-CH₂-CH(CH₃)₂

Note: Predicted chemical shifts. Actual values may vary slightly depending on the solvent and

experimental conditions.

Infrared (IR) Spectroscopy
The IR spectrum of diisobutyl ether is dominated by C-H and C-O stretching vibrations.

Wavenumber (cm⁻¹) Intensity Assignment

2850-3000 Strong C-H stretch (alkane)

~1370 & ~1390 Medium C-H bend (gem-dimethyl)

1000-1300 Strong C-O stretch (ether)

Mass Spectrometry
Electron ionization mass spectrometry of diisobutyl ether results in characteristic

fragmentation patterns.
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m/z Relative Intensity Proposed Fragment Ion

130 Low [M]⁺ (Molecular ion)

87 High [M - C₃H₇]⁺

57 Very High (Base Peak) [C₄H₉]⁺ (isobutyl cation)

41 High [C₃H₅]⁺

Experimental Protocols
Synthesis of Diisobutyl Ether
1. Williamson Ether Synthesis

This method involves the reaction of an isobutyl halide with sodium isobutoxide.

Reaction: (CH₃)₂CHCH₂ONa + (CH₃)₂CHCH₂Br → ((CH₃)₂CHCH₂)₂O + NaBr

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

sodium metal in an excess of anhydrous isobutanol under an inert atmosphere (e.g.,

nitrogen or argon).

Once the sodium has completely reacted to form sodium isobutoxide, cool the solution to

room temperature.

Slowly add isobutyl bromide to the reaction mixture with continuous stirring.

Heat the mixture to reflux for several hours to ensure the completion of the reaction.

After cooling, quench the reaction by carefully adding water.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and purify the diisobutyl
ether by distillation.
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2. Acid-Catalyzed Dehydration of Isobutanol

This method involves the dehydration of isobutanol using a strong acid catalyst.

Reaction: 2 (CH₃)₂CHCH₂OH --(H₂SO₄, heat)--> ((CH₃)₂CHCH₂)₂O + H₂O

Procedure:

Place isobutanol in a distillation apparatus.

Slowly and carefully add a catalytic amount of concentrated sulfuric acid while cooling the

flask in an ice bath.

Heat the mixture to a temperature that allows for the distillation of the ether as it is formed,

while unreacted alcohol condenses and returns to the reaction flask. The formation of

diisobutyl ether can be a side reaction during the dehydration of isobutanol to isobutene.

[2][3][4][5]

Collect the distillate, which will be a mixture of diisobutyl ether and water.

Separate the organic layer, wash it with a dilute sodium bicarbonate solution and then with

water.

Dry the ether over anhydrous calcium chloride and purify by a final distillation.

Determination of Physicochemical Properties
1. Boiling Point Determination

The boiling point can be determined using a simple distillation setup or a micro-boiling point

apparatus.

Procedure (Simple Distillation):

Place a small volume of purified diisobutyl ether in a distillation flask with a few boiling

chips.

Set up a simple distillation apparatus with a condenser and a collection flask.
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Heat the flask gently. The temperature at which the liquid actively boils and a stable

temperature is recorded on the thermometer in the vapor path is the boiling point.

2. Density Measurement

The density can be measured using a pycnometer or a digital density meter.

Procedure (Pycnometer):

Weigh a clean, dry pycnometer.

Fill the pycnometer with diisobutyl ether, ensuring no air bubbles are trapped.

Thermostat the pycnometer to a specific temperature (e.g., 20 °C).

Weigh the filled pycnometer.

The density is calculated by dividing the mass of the ether by the volume of the

pycnometer.

Safety and Handling
Diisobutyl ether is a highly flammable liquid and should be handled with appropriate safety

precautions.[6][7][8][9]

Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and

a lab coat.

Ventilation: Work in a well-ventilated area, preferably in a fume hood.

Ignition Sources: Keep away from open flames, sparks, and hot surfaces.[6][7][8][9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

oxidizing agents.[6][7][8][9]

Disposal: Dispose of in accordance with local, state, and federal regulations.

Logical Workflow for Analysis
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The following diagram illustrates a typical workflow for the synthesis and characterization of

diisobutyl ether.
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Caption: Workflow for diisobutyl ether synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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